methyl 4-({[(4-methyl-1-phthalazinyl)thio]acetyl}amino)benzoate

• IUPAC Name: methyl 4-[[2-(4-methylphthalazin-1-yl)sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C19H17N3O3S/c1-12-15-5-3-4-6-16(15)18(22-21-12)26-11-17(23)20-14-9-7-13(8-10-14)19(24)25-2/h3-10H,11H2,1-2H3,(H,20,23)
• InChI Key: URAFCPUSDQNNPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C2=CC=CC=C12)SCC(=O)NC3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C19H17N3O3S
• DSSTOX Substance ID: DTXSID801167471
• Molecular Weight: 367.4 g/mol
• CAS No.: 350680-08-9

Description

Methyl 4-({[(4-methyl-1-phthalazinyl)thio]acetyl}amino)benzoate is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as MPAA and is a derivative of benzoic acid. MPAA is known to possess unique properties that make it an ideal candidate for use in a variety of scientific applications.

Mechanism of Action

The mechanism of action of MPAA is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells. MPAA has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
MPAA has been shown to possess a number of biochemical and physiological effects. In addition to its anti-cancer and neuroprotective properties, MPAA has also been shown to possess anti-inflammatory properties. MPAA has been studied for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MPAA in lab experiments is its potent anti-cancer properties. MPAA has been shown to be effective against a wide range of cancer cell types, making it a versatile tool for cancer research. However, one of the limitations of using MPAA in lab experiments is its complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are a number of potential future directions for the study of MPAA. One area of research that is currently being explored is the use of MPAA in combination with other anti-cancer drugs. MPAA has been shown to enhance the effectiveness of certain anti-cancer drugs when used in combination. Another area of research is the development of more efficient synthesis methods for MPAA, which could make it more readily available for use in lab experiments. Finally, MPAA is also being studied for its potential use in the treatment of other diseases, such as Parkinson's disease and multiple sclerosis.

Scientific Research Applications

MPAA has been extensively studied for its potential applications in scientific research. One of the most promising applications of MPAA is in the field of cancer research. MPAA has been shown to possess potent anti-cancer properties and has been studied for its ability to inhibit the growth of cancer cells. MPAA has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to possess neuroprotective properties.